Cas no 2679931-83-8 ((3S)-3-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

(3S)-3-(3-Bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is a chiral bromophenyl-derived carboxylic acid featuring an allyloxycarbonyl (Alloc) protected amine group. Its stereospecific (S)-configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The 3-bromophenyl moiety offers versatile reactivity for cross-coupling reactions, while the Alloc group provides orthogonal protection for selective amine deprotection under mild conditions. The carboxylic acid functionality enhances solubility and further derivatization potential. This compound is particularly useful in peptidomimetics and targeted drug design, where precise stereochemistry and functional group compatibility are critical. Its well-defined structure and reactive handles make it a reliable building block for complex organic and medicinal chemistry applications.
(3S)-3-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid structure
2679931-83-8 structure
Product Name:(3S)-3-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
CAS No:2679931-83-8
MF:C13H14BrNO4
MW:328.158563137054
CID:5619375
PubChem ID:165924301
Update Time:2025-10-30

(3S)-3-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2679931-83-8
    • EN300-28295131
    • (3S)-3-(3-bromophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
    • (3S)-3-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
    • Inchi: 1S/C13H14BrNO4/c1-2-6-19-13(18)15-11(8-12(16)17)9-4-3-5-10(14)7-9/h2-5,7,11H,1,6,8H2,(H,15,18)(H,16,17)/t11-/m0/s1
    • InChI Key: JEGPUHUVQUBGQX-NSHDSACASA-N
    • SMILES: BrC1=CC=CC(=C1)[C@H](CC(=O)O)NC(=O)OCC=C

Computed Properties

  • Exact Mass: 327.01062g/mol
  • Monoisotopic Mass: 327.01062g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 75.6Ų

(3S)-3-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28295131-1.0g
(3S)-3-(3-bromophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2679931-83-8 95.0%
1.0g
$0.0 2025-03-19
Enamine
EN300-28295131-1g
(3S)-3-(3-bromophenyl)-3-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
2679931-83-8
1g
$0.0 2023-09-07

Additional information on (3S)-3-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Introduction to (3S)-3-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic Acid (CAS No. 2679931-83-8)

(3S)-3-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2679931-83-8, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of a chiral center and functional groups such as a bromophenyl moiety and an amino acid derivative, make it a valuable candidate for further exploration in drug discovery.

The< strong> bromophenyl group in this compound contributes to its potential pharmacological activity by enhancing binding affinity to biological targets. Additionally, the< strong> prop-2-en-1-yloxycarbonylamino moiety introduces a hydrophobic region that can improve membrane permeability, which is crucial for the bioavailability of pharmaceutical agents. These structural attributes have positioned this compound as a promising building block for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on leveraging chiral compounds like< strong> (3S)-3-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid to develop enantiomerically pure drugs. The enantiomeric purity of a drug is critical, as different enantiomers can exhibit distinct pharmacological properties. The< strong>S-configured center in this compound ensures that it can be used to synthesize enantiomerically pure derivatives, which are often more effective and have fewer side effects compared to racemic mixtures.

The< strong> prop-2-en-1-yloxycarbonylamino group also serves as a versatile handle for further chemical modifications. This functionality can be used to introduce additional substituents or linkages, enabling the synthesis of complex molecular architectures. Such modifications are essential for tailoring the pharmacokinetic and pharmacodynamic properties of drug candidates.

Recent studies have highlighted the importance of< strong> (3S)-3-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid in the development of targeted therapies. For instance, researchers have explored its potential use in creating protease inhibitors, which are critical for treating various diseases, including cancer and infectious disorders. The bromophenyl group's ability to interact with specific amino acid residues in target proteins makes this compound an attractive scaffold for designing highly selective inhibitors.

The pharmaceutical industry has also shown interest in this compound due to its potential application in peptidomimetics. Peptidomimetics are synthetic analogs of natural peptides that mimic their biological activity but with improved stability and bioavailability. The< strong> prop-2-en-1-yloxycarbonylamino group provides a stable backbone for constructing peptidomimetic scaffolds, which can be further functionalized to target specific biological pathways.

In addition to its role in drug development, this compound has been investigated for its potential use in materials science. The unique combination of functional groups makes it a suitable candidate for designing polymers with tailored properties. Such polymers could find applications in biodegradable materials, coatings, and other advanced materials.

The synthesis of< strong> (3S)-3-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and protecting group strategies, are employed to achieve the desired configuration and functionalization. These synthetic methodologies are critical for producing compounds that meet the stringent requirements of pharmaceutical applications.

Ongoing research continues to uncover new applications for this compound. For example, scientists are exploring its potential use in developing contrast agents for medical imaging techniques like MRI and PET scans. The ability of the bromophenyl group to interact with magnetic fields or radioactive isotopes makes it an ideal candidate for creating imaging agents with high sensitivity and specificity.

The versatility of< strong> (3S)-3-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid extends beyond pharmaceuticals into agrochemicals and specialty chemicals. Researchers are investigating its potential use in developing novel pesticides and herbicides that target specific enzymes or receptors in pests while minimizing environmental impact.

In conclusion, the compound< strong> (3S)-3-(3-bromophenyl)-3-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid, identified by its CAS number 2679931-83-8, is a multifaceted molecule with significant potential across various scientific disciplines. Its unique structural features make it an invaluable tool for drug discovery, materials science, and beyond. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in scientific innovation.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd